Cas no 6542-60-5 (2-cyclopropylacetonitrile)

2-cyclopropylacetonitrile Properties

Names and Identifiers

• 2-Cyclopropylacetonitrile
• Cyclopropaneacetonitrile
• Cyclopropylacetonitrile
• (Cyanomethyl)cyclopropane
• Cyclopropylcarbinylcyanide
• Cyclopropylmethyl cyanide
• cyclopropyl acetonitrile
• 2-cyclopropylethanenitrile
• cyclopropyl-acetonitrile
• Cyclopropylacetonitrile, 97%
• FAUQRRGKJKMEIW-UHFFFAOYSA-N
• KSC352M6T
• SBB067179
• PB18433
• CM13687
• AS06097
• BC206709
• 6542-60-5
• AM20100595
• DTXSID20349180
• SY058947
• FT-0686393
• MFCD00041523
• AKOS005207232
• InChI=1/C5H7N/c6-4-3-5-1-2-5/h5H,1-3H
• 4-Pyridinepropanoic acid, .beta.-oxo-, ethyl ester
• FT-0636177
• AC-29613
• EN300-76167
• Q13506984
• FT-0624279
• PS-17313
• CS-0051913
• A835111
• DTXCID80300252
• DB-000428
• 2-Cyclopropylacetonitrile;
• +Expand

• MDL： MFCD00041523
• InChIKey： FAUQRRGKJKMEIW-UHFFFAOYSA-N
• Inchi： 1S/C5H7N/c6-4-3-5-1-2-5/h5H,1-3H2
• SMILES： N#CC([H])([H])C1([H])C([H])([H])C1([H])[H]
• BRN： 2036964

Computed Properties

• Exact Mass: 81.057849g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 81.057849g/mol
• Monoisotopic Mass: 81.057849g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 6
• Complexity: 83.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.31008
• PSA: 23.79000
• Refractive Index: n20/D 1.4235(lit.)
• Water Partition Coefficient: Miscible with water, methylene chloride and alcohols.
• Boiling Point: 142-144 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Density: 0.878 g/mL at 25 °C(lit.)

2-cyclopropylacetonitrile Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H226
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3

2-cyclopropylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides